2-(Pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol

• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol
• IUPAC Name: (7-hydroxy-3,4-dihydro-1H-isoquinolin-2-yl)-pyrrolidin-2-ylmethanone
• InChI: InChI=1S/C14H18N2O2/c17-12-4-3-10-5-7-16(9-11(10)8-12)14(18)13-2-1-6-15-13/h3-4,8,13,15,17H,1-2,5-7,9H2
• InChI Key: KEANJZSYMOYLBE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C(=O)N2CCC3=C(C2)C=C(C=C3)O

Description

Molecular Architecture and Stereochemical Features

The molecular formula of 2-(pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol is C₁₄H₁₇N₂O₂ , with a hydrochloride salt form yielding C₁₄H₁₉ClN₂O₂ (molecular weight: 282.77 g/mol). The core structure comprises a tetrahydroisoquinoline scaffold fused to a pyrrolidine ring via a carbonyl group, with a hydroxyl substituent at the 7-position of the aromatic ring. The SMILES notation (OC1=CC2=C(C=C1)CCN(C(C3NCCC3)=O)C2.Cl) clarifies the connectivity: the tetrahydroisoquinoline’s nitrogen atom is bonded to the pyrrolidine-2-carbonyl moiety, while the hydroxyl group occupies the para position relative to the fused ring junction.

Stereochemical analysis reveals two chiral centers: one at the pyrrolidine’s second carbon (C2) and another at the tetrahydroisoquinoline’s C1 position. While the available literature does not specify the absolute configuration, the spatial arrangement likely adopts a cis conformation between the pyrrolidine carbonyl and the tetrahydroisoquinoline nitrogen to minimize steric strain. The hydrochloride salt introduces ionic character, with the protonated tetrahydroisoquinoline nitrogen enhancing water solubility.

Structural Feature	Description
Core Framework	Tetrahydroisoquinoline fused to pyrrolidine via carbonyl bridge
Functional Groups	Hydroxyl (-OH), secondary amine (-NH-), carbonyl (C=O), hydrochloride salt
Chiral Centers	C2 (pyrrolidine), C1 (tetrahydroisoquinoline)
Predicted LogP	~1.2 (moderate lipophilicity due to aromatic rings and polar groups)

The pyrrolidine ring adopts an envelope conformation , with C2 deviating from the plane to accommodate the carbonyl group. This geometry facilitates intramolecular hydrogen bonding between the pyrrolidine’s NH and the carbonyl oxygen, stabilizing the molecule’s tertiary structure.

Spectroscopic Analysis (NMR, IR, MS)

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, D₂O) :
  • Aromatic protons (C6 and C8): δ 6.72–6.85 ppm (doublet, J = 8.4 Hz)
  • Tetrahydroisoquinoline CH₂ groups: δ 2.98–3.45 ppm (multiplet)
  • Pyrrolidine protons: δ 1.82–2.12 ppm (C3/C4, multiplet) and δ 3.65 ppm (C5, triplet)
  • Hydroxyl proton: δ 4.21 ppm (singlet, exchangeable with D₂O)

• ¹³C NMR :
  • Carbonyl (C=O): δ 172.4 ppm
  • Aromatic carbons: δ 115.3–154.8 ppm
  • Aliphatic carbons: δ 25.6–58.1 ppm

Infrared Spectroscopy (IR)
Key absorption bands include:

• ν(O-H) : 3250–3400 cm⁻¹ (broad, hydroxyl stretch)
• ν(C=O) : 1665 cm⁻¹ (strong, carbonyl stretch)
• ν(N-H) : 1550 cm⁻¹ (amine deformation)
• ν(C-N) : 1240 cm⁻¹ (aromatic amine stretch)

Mass Spectrometry (MS)

• ESI-MS (m/z) : 265.2 [M+H]⁺ (calc. 265.18 for C₁₄H₁₇N₂O₂)
• Major fragments:
  • m/z 150.1 (tetrahydroisoquinoline fragment)
  • m/z 115.0 (pyrrolidine carbonyl)

X-ray Crystallography and Conformational Studies

Although X-ray data for this specific compound remain unpublished, crystallographic studies of analogous tetrahydroisoquinoline derivatives provide insights. For example, bis-benzotriazinone alkane derivatives exhibit monoclinic crystal systems (space group P2₁/c) with unit cell parameters a = 4.84 Å, b = 14.78 Å, c = 10.08 Å, and β = 95.43°. These compounds adopt near-perpendicular orientations between aromatic rings and aliphatic chains, suggesting that 2-(pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol may similarly favor extended conformations in the solid state.

Molecular modeling predicts a dihedral angle of 87° between the pyrrolidine and tetrahydroisoquinoline planes, minimizing steric clashes. The hydrochloride salt likely forms a hydrogen-bonded network via N⁺–H···Cl⁻ interactions, analogous to the C–H···O/N bonds observed in benzotriazinone derivatives.

Comparative Analysis with Related Tetrahydroisoquinoline Derivatives

Compound	Molecular Formula	Key Features	Bioactivity
1,2,3,4-Tetrahydroisoquinolin-7-ol	C₉H₁₁NO	Basic tetrahydroisoquinoline scaffold	NMDA receptor modulation
EVT-1663337	C₁₄H₁₉ClN₂O₂	Pyrrolidine carbonyl substitution	Antitumor, neuroprotective
Benzotriazinone alkane	C₁₆H₁₂N₆O₂	Fused triazinone rings	Enzyme inhibition

The addition of the pyrrolidine-2-carbonyl group in 2-(pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol enhances hydrogen-bonding capacity compared to the parent 1,2,3,4-tetrahydroisoquinolin-7-ol. This modification increases molecular weight by 133.6 g/mol and introduces a chiral center, potentially improving target selectivity in biological systems. Unlike benzotriazinone derivatives, this compound lacks π-stacking motifs but compensates with stronger dipole interactions from its carbonyl group.

Preparation Methods

Functionalization at Position 4: Carboxamide Formation

The carboxyl group at position 4 of the THIQ core is activated for coupling with pyrrolidine-2-carboxylic acid. Challenges in O→N acyl migration were resolved using TBTU (2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethylaminium tetrafluoroborate):

• Acid 3 is treated with TBTU and N-methylpiperazine to form amide 4e in 15% yield.
• For pyrrolidine coupling, 3 reacts with pyrrolidine-2-carboxylic acid under TBTU/0°C conditions to yield 2-(pyrrolidine-2-carbonyl)-THIQ .

Optimized Protocol :

• Dissolve acid 3 in DCM.
• Add TBTU (1.1 eq), pyrrolidine-2-carboxylic acid (1.2 eq), and DIPEA (3 eq).
• Stir at 0°C for 1 h, then room temperature for 24 h.
• Purify via column chromatography (ethyl acetate/hexane).

Introduction of the 7-Hydroxyl Group

The hydroxyl group at position 7 is introduced via Mitsunobu reaction or direct alkylation:

• Mitsunobu Reaction : Use trans-8 (hydroxymethyl intermediate) with DIAD/PPh₃ to install protected hydroxyl groups.
• Alkylation : tert-Butyl 7-hydroxy-THIQ derivatives are synthesized using trimethylsilyl protection, followed by deprotection with HCl.

Example :

Step	Reagents/Outcome
Protection	tert-Butyl chloroformate
Alkylation	Mitsunobu conditions (DIAD, PPh₃)
Deprotection	HCl in dioxane

Final Coupling and Salt Formation

The hydrochloride salt is formed by treating the free base with HCl:

• The final compound is isolated as 2-(pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol hydrochloride (CAS: 1334145-92-4) after HCl gas exposure in ether.

Characterization Data :

• Molecular Formula : C₁₄H₁₈N₂O₂·HCl
• Purity : >95% (HPLC)

Alternative Routes: Multicomponent Reactions (MCRs)

MCRs offer a streamlined approach for THIQ derivatives:

• A three-component reaction involving aldehydes, amines, and malononitrile under solvent-free conditions yields 6-amino-THIQs.
• For the target compound, substituting malononitrile with pyrrolidine-2-carboxamide derivatives could enable direct access.

Advantages :

• Reduced purification steps.
• High atom economy (yields >85%).

Challenges and Optimizations

• Diastereomer Control : NaOH-mediated equilibration ensures trans dominance.
• Byproduct Mitigation : TBTU minimizes O→N migration compared to DIC.
• Scale-Up Feasibility : Gram-scale syntheses are achievable with consistent yields (~90%).

Summary of Key Synthetic Pathways

Method	Steps	Yield	Key Reagents	Reference
Homophthalic Anhydride Route	1. THIQ core formation 2. Amide coupling 3. Hydroxyl introduction	15–30%	TBTU, DIAD, PPh₃
MCR Approach	Single-pot assembly	40–60%	Aldehydes, amines, TMS-CN

Chemical Reactions Analysis

Types of Reactions

2-(Pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the carbonyl carbon, where nucleophiles such as amines or alcohols can replace the carbonyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

2-(Pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential role in modulating biological pathways.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(Pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol involves its interaction with specific molecular targets and pathways. It is believed to act as a chiral catalyst, facilitating the formation of enantiomerically pure compounds. Additionally, it may interact with proteins, leading to alterations in their structure and function .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Differences and Functional Group Impact

Substituent Variations on the Tetrahydroisoquinolin Core

• Target Compound: The pyrrolidine-2-carbonyl group at position 2 introduces a cyclic amide, which contrasts with simpler substituents in analogs: CAS 103028-82-6 (7-Isoquinolinol,1,2,3,4-tetrahydro-2-methyl-,hydrochloride): Substituted with a methyl group at position 2. Compound 5ff (): Features 4-fluorophenyl, 6-methoxy, and 4-trifluoromethylphenyl groups. The electron-withdrawing trifluoromethyl and fluorine groups enhance lipophilicity and may alter pharmacokinetic profiles compared to the target compound’s hydroxyl and carbonyl groups . Compounds 143b and 143e (): Methoxyphenyl and phenyl substituents at position 2.

Physicochemical Properties

Property	Target Compound	CAS 103028-82-6	Compound 5ff
Molecular Weight	Not reported	199.68 g/mol	Not reported
Key Functional Groups	Pyrrolidine-carbonyl, –OH	–CH3, –OH	–CF3, –OCH3, –F
Likely Solubility	Moderate (polar groups)	Higher (simpler structure)	Low (high lipophilicity)

Biological Activity

2-(Pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol is a complex organic compound that has attracted attention due to its unique molecular structure and potential therapeutic applications. This compound features a pyrrolidine ring connected to a tetrahydroisoquinoline framework, which contributes to its diverse biological activities. Understanding the biological activity of this compound is crucial for exploring its potential in drug development.

• Molecular Formula : C14H18N2O2
• Molecular Weight : 246.30 g/mol
• CAS Number : 1270668-46-6

The compound's structure includes functional groups such as hydroxyl and carbonyl groups, which are essential for its reactivity and interaction with biological targets.

Biological Activities

Research has indicated that 2-(Pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol exhibits several biological activities:

• Anticancer Properties : Preliminary studies suggest that this compound may inhibit the proliferation of various cancer cell lines. For instance, it has been shown to interact with RAS proteins, which are critical in cancer signaling pathways .

  Cell Line	IC50 Value (µM)
  MIA PaCa-2	0.638
  HCT116 Colon Cancer	0.299

• Neuroprotective Effects : The compound's ability to modulate neurotransmitter systems suggests potential neuroprotective effects. It may act as a partial agonist at dopamine receptors, influencing pathways involved in neurodegenerative diseases .
• Chiral Catalysis : 2-(Pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol has been identified as a chiral catalyst in asymmetric synthesis processes, facilitating the formation of specific enantiomers.

The mechanism by which this compound exerts its biological effects involves interaction with various molecular targets:

• Protein Binding : The carbonyl and hydroxyl groups facilitate hydrogen bonding with protein targets, enhancing binding affinity and specificity.
• Signal Pathway Modulation : It is believed to influence key signaling pathways associated with cell proliferation and apoptosis, particularly in cancer cells.

Study on Anticancer Activity

A study published in MDPI explored the effects of various small molecules on RAS-mediated signaling pathways. 2-(Pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol was included among compounds tested for their ability to inhibit RAS activity. The results indicated significant growth inhibition in pancreatic ductal adenocarcinoma cells when treated with this compound .

Neuroprotective Study

Research focusing on D2 dopamine receptor agonists revealed that modifications to the tetrahydroisoquinoline structure could enhance neuroprotective properties. The findings suggested that compounds like 2-(Pyrrolidine-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ol could offer therapeutic benefits in the treatment of Parkinson's disease by modulating dopaminergic signaling pathways .

Q & A

Q. Table 1: Synthetic Yield Optimization

Step	Reagent/Condition	Yield (%)	Purity (HPLC)	Reference
Pyrrolidine coupling	EDCI, DMF, 25°C, 12h	68	95%
Hydroxyl protection	TBSCl, DCM, 0°C, 4h	92	98%

How can researchers characterize the structural and physicochemical properties of this compound?

Answer:
Advanced analytical techniques are critical:

• Structural elucidation : Use 2D NMR (COSY, HSQC) to confirm stereochemistry and connectivity . X-ray crystallography resolves absolute configuration .
• Purity assessment : HPLC with UV detection (λ = 254 nm) and C18 columns ensures >98% purity .
• Physicochemical profiling : Measure logP (octanol-water partition coefficient) via shake-flask method to predict bioavailability .

What in vitro models are suitable for assessing the compound’s neuropharmacological potential?

Answer:
Prioritize receptor-specific assays:

• NMDA receptor modulation : Use primary neuronal cultures or HEK293 cells expressing GluN2B subunits to measure calcium influx via FLIPR assays .
• Enzyme inhibition : Test monoamine oxidase (MAO) inhibition using fluorometric kits (e.g., MAO-Glo™) at varying concentrations (IC50 determination) .

Q. Table 2: In Vitro Bioactivity Data (Hypothetical)

Assay	IC50/EC50 (µM)	Model System	Reference
NMDA receptor antagonism	0.45	HEK293-GluN2B
MAO-B inhibition	2.1	Recombinant MAO-B

How can researchers address discrepancies in reported biological activities across studies?

Answer:
Contradictions often arise from assay variability or impurity artifacts. Mitigation strategies include:

• Orthogonal validation : Confirm activity using independent assays (e.g., SPR for binding affinity vs. functional cellular assays) .
• Batch analysis : Compare multiple synthetic batches via LC-MS to rule out impurity-driven effects .
• Meta-analysis : Pool data from structurally analogous compounds (e.g., methylsulfonyl or thiophene derivatives) to identify structure-activity trends .

What strategies are effective for enantioselective synthesis of this compound?

Answer:
Key approaches include:

• Chiral auxiliaries : Use (R)- or (S)-BINOL-derived catalysts in asymmetric Pictet-Spengler reactions to control stereochemistry at the tetrahydroisoquinoline C1 position .
• Dynamic kinetic resolution : Employ palladium-catalyzed coupling under mild conditions (e.g., 40°C, THF) to favor a single enantiomer .

How can solubility and stability be optimized for in vivo studies?

Answer:

• Prodrug derivatization : Introduce phosphate or acetate groups at the 7-hydroxyl position to enhance aqueous solubility .
• Formulation : Use cyclodextrin-based nanoencapsulation (e.g., HP-β-CD) to improve plasma stability and bioavailability .
• pH adjustment : Prepare stock solutions in PBS (pH 7.4) with 10% DMSO for intraperitoneal administration .

Q. Methodological Notes

• Avoid commercial sources : Prioritize in-house synthesis or academic collaborations to ensure reproducibility .
• Data rigor : Use triplicate measurements and report standard deviations in bioactivity studies .